Cas no 13110-26-4 (Cholesteryl 11(Z)-Vaccenate)

• Product Name: Cholesteryl 11(Z)-Vaccenate
• CAS No: 13110-26-4
• MF: C₄₅H₇₈O₂
• MW: 651.099634647369
• CID: 5092367
• Update Time: 2025-10-19

Cholesteryl 11(Z)-Vaccenate Chemical and Physical Properties

Names and Identifiers

• Cholesteryl cis-11-octadecenoate
• Cholest-5-en-3-ol (3β)-, 3-[(11Z)-11-octadecenoate]
• Cholesteryl 11(Z)-Vaccenate

• Inchi： 1S/C45H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h12-13,26,35-36,38-42H,7-11,14-25,27-34H2,1-6H3/b13-12-/t36-,38+,39+,40-,41+,42+,44+,45-/m1/s1
• InChI Key： BNQAKMBVXYXXED-FZDLOJSVSA-N
• SMILES： C[C@]12CC[C@H](OC(=O)CCCCCCCCC/C=C\CCCCCC)CC1=CC[C@@]1([H])[C@]3([H])CC[C@]([H])([C@H](C)CCCC(C)C)[C@@]3(C)CC[C@]21[H]

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 670.9±34.0 °C(Predicted)

Additional information on Cholesteryl 11(Z)-Vaccenate

Cholesteryl 11(Z)-Vaccenate (CAS No. 13110-26-4): A Comprehensive Overview

Cholesteryl 11(Z)-Vaccenate, identified by the chemical compound code CAS No. 13110-26-4, is a specialized lipid derivative that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural properties, plays a pivotal role in various biological and medical applications. Its molecular structure, combining a cholesteryl moiety with a vaccenic acid component, endows it with distinct physicochemical characteristics that make it valuable for multiple research and developmental purposes.

The synthesis and application of Cholesteryl 11(Z)-Vaccenate have been extensively studied, particularly in the context of drug delivery systems and lipid-based nanoparticles. Recent advancements in nanotechnology have highlighted its potential in enhancing the bioavailability of therapeutic agents. The compound's ability to form stable lipid bilayers makes it an ideal candidate for creating vesicular structures such as liposomes and micelles, which are widely used in targeted drug delivery. These formulations not only improve the efficacy of medications but also reduce systemic side effects, making them particularly attractive for treating chronic and degenerative diseases.

In the realm of molecular biology, Cholesteryl 11(Z)-Vaccenate has been explored for its role in modulating cell membrane fluidity and permeability. Studies have demonstrated that this compound can influence the integrity and functionality of cellular membranes, thereby affecting various cellular processes. For instance, its incorporation into cell membranes has been shown to enhance the stability of membrane-bound proteins and enzymes, which is crucial for maintaining cellular homeostasis. This property has opened new avenues for research in areas such as neurodegenerative diseases, where membrane dysfunction is a key pathological feature.

Moreover, Cholesteryl 11(Z)-Vaccenate has found applications in the development of novel biomaterials. Its unique chemical composition allows it to serve as a precursor for synthesizing biodegradable polymers and hydrogels. These materials are increasingly being used in tissue engineering and regenerative medicine due to their biocompatibility and ability to mimic natural extracellular matrices. The compound's role in enhancing the mechanical strength and flexibility of these biomaterials has been particularly noteworthy, offering promising solutions for repairing damaged tissues and organs.

Recent clinical trials have begun to explore the therapeutic potential of Cholesteryl 11(Z)-Vaccenate in treating various medical conditions. Preliminary results suggest that this compound may have anti-inflammatory and antioxidant properties, which could be beneficial in managing chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to enhance nutrient absorption has led to investigations into its use as a dietary supplement for patients with malabsorption syndromes.

The industrial production of Cholesteryl 11(Z)-Vaccenate has also seen significant advancements. Modern synthetic methodologies have improved yield rates and purity levels, making it more feasible for large-scale applications. These improvements have not only reduced production costs but also enhanced the consistency and reliability of the compound for research and commercial purposes. As a result, Cholesteryl 11(Z)-Vaccenate is now more accessible to researchers worldwide, fostering further innovation in biomedical sciences.

In conclusion, Cholesteryl 11(Z)-Vaccenate (CAS No. 13110-26-4) is a multifaceted compound with diverse applications in pharmaceuticals, biomaterials, and biotechnology. Its unique structural features and functional properties make it indispensable in various research domains. As scientific understanding continues to evolve, it is anticipated that new applications for this compound will emerge, further solidifying its importance in advancing medical science and improving patient care.